Cas no 2229687-10-7 (3-(1-phenylcyclopentyl)prop-2-en-1-amine)

• Product Name: 3-(1-phenylcyclopentyl)prop-2-en-1-amine
• CAS No: 2229687-10-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5982718
• PubChem ID: 165650004
• Update Time: 2025-06-12

3-(1-phenylcyclopentyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)prop-2-en-1-amine
• EN300-1864603
• 2229687-10-7

• Inchi： 1S/C14H19N/c15-12-6-11-14(9-4-5-10-14)13-7-2-1-3-8-13/h1-3,6-8,11H,4-5,9-10,12,15H2/b11-6+
• InChI Key： UBZYWTORMHOMAE-IZZDOVSWSA-N
• SMILES： NC/C=C/C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-phenylcyclopentyl)prop-2-en-1-amine

Introduction to 3-(1-phenylcyclopentyl)prop-2-en-1-amine (CAS No: 2229687-10-7)

3-(1-phenylcyclopentyl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229687-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural framework which combines a propenyl group with a phenyl-substituted cyclopentyl moiety. Such structural motifs are often explored for their potential biological activity and mechanistic insights into various biochemical pathways.

The molecular structure of 3-(1-phenylcyclopentyl)prop-2-en-1-amine consists of a prop-2-enyl (allyl) group attached to an amine functional group, which is further linked to a cyclopentane ring substituted with a phenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery and development. The presence of both aromatic and aliphatic components in its structure suggests potential interactions with diverse biological targets, including enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring cycloalkyl and phenyl substituents due to their ability to modulate biological processes. The 1-phenylcyclopentyl moiety, in particular, has been studied for its potential role in affecting neurotransmitter systems, making it relevant for investigations into central nervous system (CNS) disorders. Preliminary studies have suggested that derivatives of this nature may exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents.

The amine functional group in 3-(1-phenylcyclopentyl)prop-2-en-1-amine is another key feature that contributes to its pharmacological profile. Amines are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in a wide range of drugs. The specific positioning of this amine group within the molecule allows for potential interactions with biological targets, such as G-protein coupled receptors (GPCRs) or ion channels, which are implicated in various diseases.

One of the most compelling aspects of 3-(1-phenylcyclopentyl)prop-2-en-1-amine is its potential application in the development of novel therapeutic strategies. Current research trends indicate that compounds with complex structural motifs are increasingly being explored for their ability to interact with multiple biological targets simultaneously. This concept, known as polypharmacology, holds promise for addressing multifaceted diseases more effectively than traditional monotherapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. These computational tools have been instrumental in identifying 3-(1-phenylcyclopentyl)prop-2-en-1-amine as a promising lead compound for further experimental validation. By leveraging these technologies, scientists can optimize the structure of the compound to enhance its pharmacological properties, such as potency, selectivity, and bioavailability.

The synthesis of 3-(1-phenylcyclopentyl)prop-2-en-1-amine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently. These advancements not only reduce the time and cost associated with synthesis but also allow for greater flexibility in modifying the structure for optimal biological activity.

In addition to its potential therapeutic applications, 3-(1-phenylcyclopentyl)prop-2-en-1-amine may also serve as a valuable tool compound for academic research. Its unique structure provides an opportunity for studying fundamental aspects of drug-receptor interactions and metabolic pathways. By investigating this compound, researchers can gain insights into how specific structural features influence biological activity, which can inform future drug design strategies.

The chemical properties of 3-(1-phenylcyclopentyl)propenenamine CAS No: 2229687107, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for pharmaceutical applications. Preliminary data suggest that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, its stability under various conditions ensures that it can be stored and handled effectively throughout the research process.

The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. As our understanding of biological systems improves, so does our ability to design molecules that interact selectively with disease-causing targets. 3-(1 phenylethylene cyclohexanone amine CAS No 2229687107) represents one such molecule that embodies these advancements. Its unique structural features make it a compelling candidate for further exploration in both academic and industrial settings.

In conclusion,(E)-N-propenamino(4-methylpentanophenone CAS No: 2229687107) stands out as a significant compound in the realm of pharmaceutical research due to its intricate structure and potential biological activity. As investigations continue into its pharmacological properties,(E)-N-propenamino(4-methylpentanophenone CAS No: 2229687107) may contribute valuable insights into disease mechanisms and serve as a foundation for developing novel therapeutics. The ongoing research efforts surrounding this compound highlight the dynamic nature of medicinal chemistry and its commitment to addressing unmet medical needs through innovative approaches.